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Compound of Interest

Compound Name: 3,4-Dimethyl-1-pentene

Cat. No.: B12000618 Get Quote

An In-depth Technical Guide to 3,4-Dimethyl-1-pentene: Chemical Properties and Structure

Introduction
3,4-Dimethyl-1-pentene is an unsaturated hydrocarbon belonging to the alkene family. Its

structure, characterized by a terminal double bond and methyl substitutions, imparts specific

chemical properties and reactivity, making it a subject of interest in organic synthesis and

mechanistic studies. This technical guide provides a comprehensive overview of the chemical

properties, structure, and known reactivity of 3,4-Dimethyl-1-pentene, tailored for researchers,

scientists, and professionals in drug development.

Chemical Structure
The systematic IUPAC name for this compound is 3,4-dimethylpent-1-ene.[1] Its structure

consists of a five-carbon pentene chain with a double bond between the first and second

carbon atoms. Methyl groups are attached to the third and fourth carbon atoms. The presence

of a chiral center at the C3 position means that 3,4-Dimethyl-1-pentene can exist as two

different stereoisomers: (3R)-3,4-dimethylpent-1-ene and (3S)-3,4-dimethylpent-1-ene.[2]

Structural Identifiers:

SMILES: CC(C)C(C)C=C[1][3]

InChI: InChI=1S/C7H14/c1-5-7(4)6(2)3/h5-7H,1H2,2-4H3[4][5]
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InChIKey: WFHXQNMTMDKVJG-UHFFFAOYSA-N[3][4]

2D Structure of 3,4-Dimethyl-1-pentene

Physicochemical Properties
The physicochemical properties of 3,4-Dimethyl-1-pentene are summarized in the table below.

These properties are crucial for designing experimental setups, purification procedures, and for

predicting its behavior in different environments.

Property Value Reference(s)

Molecular Formula C₇H₁₄ [3][4][5]

Molecular Weight 98.19 g/mol [2][3][4]

CAS Registry Number 7385-78-6 [3][4][5]

Appearance Colorless liquid [6]

Density 0.701 g/cm³ [3]

Boiling Point 81 °C (354.15 K) [3]

Melting Point -119.50 °C [6]

Refractive Index 1.400 [3]

Solubility

Insoluble in water; soluble in

non-polar organic solvents like

hexane, ether, and chloroform.

[6]

Reactivity and Key Reactions
As an alkene, 3,4-Dimethyl-1-pentene's reactivity is dominated by the presence of the carbon-

carbon double bond, making it susceptible to electrophilic addition reactions.[6]

Catalytic Hydrogenation
A fundamental reaction of alkenes is catalytic hydrogenation, where hydrogen is added across

the double bond in the presence of a metal catalyst to form the corresponding alkane.
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Experimental Protocol: The treatment of 3,4-Dimethyl-1-pentene with hydrogen gas (H₂) in the

presence of a platinum (Pt) catalyst results in the formation of 2,3-dimethylpentane.[7] While a

detailed experimental protocol is not available in the cited literature, a general procedure for

catalytic hydrogenation involves dissolving the alkene in a suitable solvent (e.g., ethanol, ethyl

acetate), adding the catalyst, and then introducing hydrogen gas, often at a controlled pressure

and temperature. The reaction progress can be monitored by techniques such as thin-layer

chromatography or gas chromatography.

3,4-Dimethyl-1-pentene + H₂ 2,3-Dimethylpentane

Platinum Catalyst

Click to download full resolution via product page

Catalytic Hydrogenation of 3,4-Dimethyl-1-pentene

Isomerization
Under acidic conditions, such as in the presence of sulfuric acid (H₂SO₄), 3,4-Dimethyl-1-
pentene can undergo isomerization to form more stable alkenes like 2,3-dimethyl-2-pentene.[8]

This reaction proceeds through a carbocation intermediate, and the rearrangement leads to the

thermodynamically more stable product.

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and identification of 3,4-Dimethyl-
1-pentene.

Infrared (IR) Spectroscopy: The IR spectrum of 3,4-Dimethyl-1-pentene would show

characteristic absorption bands for C=C stretching of the double bond and C-H stretching for

the sp² and sp³ hybridized carbons. The NIST Chemistry WebBook provides access to its

gas-phase IR spectrum.[5]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, which can

provide information about the molecular weight and fragmentation pattern of the molecule.[4]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data are

available and are invaluable for confirming the connectivity of atoms within the molecule.[1]

[9]

Conclusion
3,4-Dimethyl-1-pentene is a simple alkene with well-defined chemical and physical properties.

Its reactivity, primarily centered around the terminal double bond, allows for its use as a starting

material in various organic syntheses. The availability of comprehensive spectroscopic data

facilitates its unambiguous identification. This guide provides foundational technical information

that can aid researchers in its application and further study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12000618#3-4-dimethyl-1-pentene-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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